3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile

• IUPAC Name: (Z)-3-(5-methylfuran-2-yl)-2-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C20H12N2O3S/c1-12-6-7-15(24-12)8-14(10-21)19-22-17(11-26-19)16-9-13-4-2-3-5-18(13)25-20(16)23/h2-9,11H,1H3/b14-8-
• InChI Key: IEFGVZYSLJFZPV-ZSOIEALJSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C(C#N)C2=NC(=CS2)C3=CC4=CC=CC=C4OC3=O
• Isomeric SMILES: CC1=CC=C(O1)/C=C(/C#N)\C2=NC(=CS2)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C20H12N2O3S
• Molecular Weight: 360.4 g/mol

Description

3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile, also known as MFTN, is a compound with potential therapeutic applications. MFTN has been the focus of scientific research due to its unique chemical structure and potential biological activities.

Mechanism of Action

The mechanism of action of 3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile is not fully understood. However, studies have shown that 3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile may exert its biological effects through the inhibition of various signaling pathways, including the NF-κB pathway and the MAPK pathway. These pathways are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile has been shown to have various biochemical and physiological effects. Studies have shown that 3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, 3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile has been shown to induce apoptosis, or programmed cell death, in cancer cells. 3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile has also been shown to have antibacterial activity by disrupting bacterial cell membrane integrity.

Advantages and Limitations for Lab Experiments

3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile has several advantages for lab experiments. 3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile is stable and can be easily synthesized. Additionally, 3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile has been shown to have low toxicity in animal models. However, one limitation of 3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile is its poor solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for 3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile research. One potential direction is to further investigate the mechanism of action of 3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile. Additionally, future studies could focus on optimizing the synthesis method for 3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile to improve its solubility and bioavailability. Furthermore, studies could investigate the potential of 3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile as a therapeutic agent for various diseases, including cancer and bacterial infections.
In conclusion, 3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile is a compound with potential therapeutic applications. Its unique chemical structure and potential biological activities have made it the focus of scientific research. Future studies could further investigate the mechanism of action of 3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile and its potential as a therapeutic agent for various diseases.

Scientific Research Applications

3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile has been studied for its potential therapeutic applications. Studies have shown that 3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile has anti-inflammatory, anti-cancer, and anti-bacterial properties. 3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, 3-(5-methyl-2-furyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile has been shown to have antibacterial activity against various bacterial strains.